Thioacetic Acid

• CAS No.: 507-09-5
• Product Name: Thioacetic Acid
• Molecular Formula: C2H4OS
• Molecular Weight: 76.12 g/mol
• IUPAC Name: ethanethioic S-acid
• Standard InChI: InChI=1S/C2H4OS/c1-2(3)4/h1H3,(H,3,4)
• Standard InChIKey: DUYAAUVXQSMXQP-UHFFFAOYSA-N
• SMILES: CC(=O)S
• Canonical SMILES: CC(=O)S
• Boiling Point: 93.0 °C
• Density: d20 1.07; 1.063-1.067
• Melting Point: Mp ?17 °; 17°C
• Physical Description: Thioacetic acid appears as a clear,yellow liquid with a strong, unpleasant odor. May be toxic by ingestion, inhalation and skin absorption. Irritating to skin and eyes. Used to make other chemicals.; Liquid; Pale yellow liquid; Cooked brown and roasted meat aroma
• Description: Thioacetic acid appears as a clear,yellow liquid with a strong, unpleasant odor. May be toxic by ingestion, inhalation and skin absorption. Irritating to skin and eyes. Used to make other chemicals.; Ethanethioic acid, also known as thioacetic acid or thioacetate, belongs to the class of organic compounds known as carbothioic s-acids. These are organic acids with the general formula RCS-OH (R=H, organic group). Ethanethioic acid exists as a liquid, soluble (in water), and an extremely strong acidic compound (based on its pKa). Ethanethioic acid can be converted into S-methyl thioacetate and thioglycine. Ethanethioic acid has a cooked, meaty, and roasted taste.; Ethanethioic S-acid is a thioacetic acid that is acetic acid in which the oxygen atom of the hydroxy group has been replaced by a sulfur atom. It is a tautomer of an ethanethioic O-acid.
• Related CAS: 10387-40-3 (potassium salt); 34832-35-4 (hydrochloride salt)
• Solubility: Soluble in water, diethyl ether and acetone; Soluble (in ethanol)
• Synonyms: Ethanethioic acid; Thio-acetic acid; Acetyl mercaptan; Methanecarbothiolic acid; Monothioacetic acid; Thioacetic acid; Thiolacetic acid; Thionoacetic acid
• PubChem Compound: 10484
• Last Modified: Nov 11 2021